Cas no 1804171-15-0 (1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804171-15-0
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979569
• Update Time: 2025-08-03

1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c11-5-9(14)4-7-2-1-3-8(6-13)10(7)12/h1-3,13H,4-6H2
• InChI Key： QGHKLZHNNRNULG-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CO)C=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804171-15-0)

1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1804171-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable intermediate in the synthesis of biologically active agents. The presence of both bromo and chloro substituents, coupled with a hydroxymethyl group on the aromatic ring, endows this molecule with unique reactivity patterns that are exploited in various synthetic pathways.

The structural framework of 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one consists of a propanone core substituted with a phenyl ring at the third carbon position. This phenyl ring is further modified by a bromine atom at the first position and a chloro group at the second position, while the third position of the ring features a hydroxymethyl group. Such a configuration creates multiple sites for chemical modification, enabling its use as a versatile building block in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic systems. The combination of bromine and chlorine atoms in 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one not only enhances its reactivity but also contributes to its stability under various chemical conditions. These properties make it an attractive candidate for further derivatization, allowing researchers to tailor its biological activity for specific therapeutic applications.

One of the most compelling aspects of 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one is its role as a precursor in the synthesis of more complex molecules. For instance, its brominated and chlorinated aromatic moiety can undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups or linkages. Similarly, the hydroxymethyl group provides an opportunity for etherification or esterification, further expanding the synthetic possibilities.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in drug design. These molecules often exhibit enhanced binding affinity to biological targets due to their ability to form multiple hydrogen bonds and π-stacking interactions. The presence of both bromine and chlorine atoms in 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one may contribute to its interaction with proteins or nucleic acids, making it a promising candidate for developing novel therapeutic agents.

The compound's potential applications extend beyond small-molecule drug synthesis. It has also been explored as a key intermediate in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The halogenated aromatic system can influence electronic properties, making it suitable for tuning charge transport and luminescence characteristics.

From a synthetic chemistry perspective, 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one serves as an excellent scaffold for exploring new reaction pathways. Researchers have leveraged its unique reactivity to develop innovative synthetic strategies that could be applied to other complex molecules. For example, palladium-catalyzed reactions have been employed to introduce various substituents at different positions of the aromatic ring, leading to structurally diverse derivatives.

The hydroxymethyl group on the phenyl ring is particularly noteworthy, as it can participate in multiple types of reactions depending on reaction conditions. Under acidic or basic conditions, it can be converted into an ether or ester, respectively, which are common functional groups in pharmaceuticals. This flexibility makes 1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one a versatile tool for medicinal chemists seeking to modify both lipophilicity and solubility profiles of their target compounds.

In conclusion,1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804171-15-0) represents a fascinating compound with broad applications in pharmaceutical synthesis and materials science. Its unique structural features—comprising bromine and chlorine substituents along with a hydroxymethyl group—make it an invaluable intermediate for developing novel bioactive molecules. As research continues to uncover new synthetic methodologies and pharmacological targets,1-Bromo-3-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one is likely to remain at the forefront of chemical innovation.